Cas no 118812-41-2 (Calfluxin (Lymnaeastagnalis) (9CI))

• Product name: Calfluxin (Lymnaeastagnalis) (9CI)
• CAS No: 118812-41-2
• MF: C₆₀H₈₈N₁₈O₃₀
• MW: 1541.44000
• CID: 183544

Calfluxin (Lymnaeastagnalis) (9CI) Chemical and Physical Properties

Names and Identifiers

• Calfluxin (Lymnaeastagnalis) (9CI)
• CALFLUXIN
• ARG-VAL-ASP-SER-ALA-ASP-GLU-SER-ASN-ASP-ASP-GLY-PHE-ASP
• H-ARG-VAL-ASP-SER-ALA-ASP-GLU-SER-ASN-ASP-ASP-GLY-PHE-ASP-OH

• Inchi： InChI=1S/C60H88N18O30/c1-24(2)46(78-48(96)27(61)10-7-13-65-60(63)64)58(106)74-34(19-44(91)92)55(103)77-36(22-79)56(104)67-25(3)47(95)70-32(17-42(87)88)53(101)69-28(11-12-40(83)84)50(98)76-37(23-80)57(105)71-30(15-38(62)81)52(100)73-33(18-43(89)90)54(102)72-31(16-41(85)86)49(97)66-21-39(82)68-29(14-26-8-5-4-6-9-26)51(99)75-35(59(107)108)20-45(93)94/h4-6,8-9,24-25,27-37,46,79-80H,7,10-23,61H2,1-3H3,(H2,62,81)(H,66,97)(H,67,104)(H,68,82)(H,69,101)(H,70,95)(H,71,105)(H,72,102)(H,73,100)(H,74,106)(H,75,99)(H,76,98)(H,77,103)(H,78,96)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H,91,92)(H,93,94)(H,107,108)(H4,63,64,65)/t25-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,46-/m0/s1
• InChI Key： YVXZDVBRNYWRSR-YUMIZHCJSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CCCNC(=N)N)N)=O)N[C@H](C(N[C@@H](CO)C(N[C@@H](C)C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)CC1=CC=CC=C1)=O)=O)CC(=O)O)=O)CC(=O)O)=O)CC(N)=O)=O)=O)CCC(=O)O)=O)=O)=O)=O)CC(=O)O

Computed Properties

• Exact Mass: 1540.59000

Experimental Properties

• PSA: 810.87000
• LogP: -4.71450